![molecular formula C10H10BrClN2O2 B6215434 3-{5-bromoimidazo[1,2-a]pyridin-3-yl}propanoic acid hydrochloride CAS No. 2731008-66-3](/img/no-structure.png)
3-{5-bromoimidazo[1,2-a]pyridin-3-yl}propanoic acid hydrochloride
Overview
Description
3-{5-bromoimidazo[1,2-a]pyridin-3-yl}propanoic acid hydrochloride (3-BrIPH) is a novel synthetic compound with a wide range of potential applications in scientific research. It is a white powder that is soluble in water and other organic solvents. 3-BrIPH has been the subject of several studies due to its unique properties, including its ability to act as a catalyst for various reactions and its potential for use in drug delivery systems.
Mechanism of Action
The mechanism of action of 3-{5-bromoimidazo[1,2-a]pyridin-3-yl}propanoic acid hydrochloride is not yet fully understood. It is believed that the compound acts as a catalyst by forming a complex with the reactants, which then facilitates the reaction. This complex is thought to be stabilized by hydrogen bonding between the bromine atoms of the 3-{5-bromoimidazo[1,2-a]pyridin-3-yl}propanoic acid hydrochloride and the reactants.
Biochemical and Physiological Effects
The biochemical and physiological effects of 3-{5-bromoimidazo[1,2-a]pyridin-3-yl}propanoic acid hydrochloride are not yet fully understood. However, it has been shown to have anti-inflammatory and anti-bacterial properties in animal studies. In addition, 3-{5-bromoimidazo[1,2-a]pyridin-3-yl}propanoic acid hydrochloride has been shown to have an inhibitory effect on the enzyme cyclooxygenase-2, which is involved in the production of the inflammatory mediator prostaglandin E2.
Advantages and Limitations for Lab Experiments
3-{5-bromoimidazo[1,2-a]pyridin-3-yl}propanoic acid hydrochloride has several advantages for use in laboratory experiments. It has a high solubility in water and other organic solvents, which makes it easy to work with. In addition, it is relatively stable and has a low toxicity, making it safe to handle. However, 3-{5-bromoimidazo[1,2-a]pyridin-3-yl}propanoic acid hydrochloride is also sensitive to light and air, which can limit its use in some laboratory experiments.
Future Directions
The potential applications of 3-{5-bromoimidazo[1,2-a]pyridin-3-yl}propanoic acid hydrochloride are still being studied and there are many potential future directions for research. These include further studies into its anti-inflammatory and anti-bacterial properties, its use as a catalyst for various reactions, and its potential use in drug delivery systems. In addition, further research could be conducted into the mechanism of action of 3-{5-bromoimidazo[1,2-a]pyridin-3-yl}propanoic acid hydrochloride and its potential biochemical and physiological effects.
Synthesis Methods
3-{5-bromoimidazo[1,2-a]pyridin-3-yl}propanoic acid hydrochloride can be synthesized by the reaction of 5-bromoimidazole with 3-bromopropanoic acid in the presence of hydrochloric acid. The reaction is carried out at room temperature and is complete in approximately two hours. The resulting product is a white powder that is soluble in water and other organic solvents.
Scientific Research Applications
3-{5-bromoimidazo[1,2-a]pyridin-3-yl}propanoic acid hydrochloride has been studied for its potential applications in scientific research. It has been shown to act as a catalyst for various reactions, such as the production of polymers and the synthesis of organic compounds. In addition, 3-{5-bromoimidazo[1,2-a]pyridin-3-yl}propanoic acid hydrochloride has been studied for its potential use in drug delivery systems.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 3-{5-bromoimidazo[1,2-a]pyridin-3-yl}propanoic acid hydrochloride involves the reaction of 5-bromoimidazo[1,2-a]pyridine with 3-bromopropanoic acid followed by hydrolysis and salt formation with hydrochloric acid.", "Starting Materials": [ "5-bromoimidazo[1,2-a]pyridine", "3-bromopropanoic acid", "Sodium hydroxide", "Hydrochloric acid", "Diethyl ether", "Water" ], "Reaction": [ "Step 1: 5-bromoimidazo[1,2-a]pyridine is reacted with 3-bromopropanoic acid in the presence of sodium hydroxide to form 3-{5-bromoimidazo[1,2-a]pyridin-3-yl}propanoic acid.", "Step 2: The product from step 1 is hydrolyzed with hydrochloric acid to form 3-{5-bromoimidazo[1,2-a]pyridin-3-yl}propanoic acid hydrochloride.", "Step 3: The product from step 2 is isolated by extraction with diethyl ether and then dried over anhydrous sodium sulfate." ] } | |
CAS RN |
2731008-66-3 |
Molecular Formula |
C10H10BrClN2O2 |
Molecular Weight |
305.6 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
